Cas no 1823358-86-6 (2-Cyclopropyl-4,6-dimethylpyridine)

2-Cyclopropyl-4,6-dimethylpyridine is a specialized pyridine derivative characterized by its cyclopropyl and methyl substituents, which impart unique steric and electronic properties. This compound is of interest in pharmaceutical and agrochemical research due to its potential as a building block for heterocyclic synthesis. The cyclopropyl group enhances rigidity and metabolic stability, while the dimethyl substitution pattern offers controlled reactivity for selective functionalization. Its well-defined structure makes it suitable for applications in ligand design and catalyst development. The compound is typically supplied with high purity, ensuring reproducibility in synthetic workflows. Its stability under standard storage conditions further supports its utility in laboratory and industrial settings.
2-Cyclopropyl-4,6-dimethylpyridine structure
1823358-86-6 structure
Product Name:2-Cyclopropyl-4,6-dimethylpyridine
CAS No:1823358-86-6
MF:C10H13N
MW:147.216922521591
CID:6203647
PubChem ID:122489128
Update Time:2025-06-10

2-Cyclopropyl-4,6-dimethylpyridine Chemical and Physical Properties

Names and Identifiers

    • MFCD28059867
    • SCHEMBL18017246
    • EN300-7760351
    • 1823358-86-6
    • SY264185
    • AT27705
    • 2-Cyclopropyl-4,6-dimethylpyridine
    • Inchi: 1S/C10H13N/c1-7-5-8(2)11-10(6-7)9-3-4-9/h5-6,9H,3-4H2,1-2H3
    • InChI Key: RTOKIEHQUWYKGS-UHFFFAOYSA-N
    • SMILES: N1C(C)=CC(C)=CC=1C1CC1

Computed Properties

  • Exact Mass: 147.104799419g/mol
  • Monoisotopic Mass: 147.104799419g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 140
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 12.9Ų

2-Cyclopropyl-4,6-dimethylpyridine Pricemore >>

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Additional information on 2-Cyclopropyl-4,6-dimethylpyridine

Comprehensive Overview of 2-Cyclopropyl-4,6-dimethylpyridine (CAS No. 1823358-86-6)

2-Cyclopropyl-4,6-dimethylpyridine (CAS No. 1823358-86-6) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyridine family, characterized by its unique cyclopropyl and dimethyl substitutions, which enhance its reactivity and potential applications. Researchers are increasingly exploring its role as a building block in drug discovery, particularly in the synthesis of novel small-molecule inhibitors and catalysts.

The structural features of 2-Cyclopropyl-4,6-dimethylpyridine make it a valuable intermediate in organic synthesis. Its pyridine core is known for its electron-rich nature, facilitating interactions with biological targets. The cyclopropyl group introduces steric constraints, which can improve binding affinity and metabolic stability—a critical factor in the development of next-generation therapeutics. Recent studies highlight its potential in modulating enzyme activity, making it a candidate for precision medicine applications.

In the context of green chemistry, 2-Cyclopropyl-4,6-dimethylpyridine aligns with the growing demand for sustainable synthetic routes. Its derivatives are being investigated for their role in catalytic processes that reduce waste and energy consumption. This resonates with the global push toward environmentally friendly manufacturing practices, a topic frequently searched by professionals in the field.

From a commercial perspective, the compound’s CAS No. 1823358-86-6 serves as a unique identifier, ensuring accurate sourcing and regulatory compliance. Suppliers and researchers often prioritize compounds with well-documented safety profiles and scalability, both of which are associated with this molecule. Its stability under standard storage conditions further enhances its appeal for industrial applications.

Emerging trends in AI-driven drug discovery have also spotlighted 2-Cyclopropyl-4,6-dimethylpyridine. Computational models frequently utilize such scaffolds to predict bioactivity and ADME properties (absorption, distribution, metabolism, excretion). This intersection of chemistry and artificial intelligence addresses common queries about accelerated research and cost-efficient development pipelines.

Analytical techniques like NMR spectroscopy and mass spectrometry are essential for characterizing 2-Cyclopropyl-4,6-dimethylpyridine. These methods validate purity and structural integrity, which are critical for reproducibility in academic and industrial settings. Discussions around quality control and batch-to-batch consistency frequently arise in forums and publications, underscoring the compound’s relevance.

In summary, 2-Cyclopropyl-4,6-dimethylpyridine (CAS No. 1823358-86-6) represents a versatile tool for modern chemistry. Its applications span drug design, catalysis, and material science, aligning with contemporary interests in innovation and sustainability. As research progresses, this compound is poised to play a pivotal role in addressing complex scientific challenges.

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